Cas no 97218-44-5 (3-(3-hexyl)phenol)

• Product Name: 3-(3-hexyl)phenol
• CAS No: 97218-44-5
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 860720
• PubChem ID: 86127961
• Update Time: 2025-04-19

3-(3-hexyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-hexyl)phenol
• DTXSID401314311
• 97218-44-5
• 3-(1-Ethylbutyl)phenol
• SCHEMBL21164589

• Inchi： 1S/C12H18O/c1-3-6-10(4-2)11-7-5-8-12(13)9-11/h5,7-10,13H,3-4,6H2,1-2H3
• InChI Key： YTJIDRUNAKXIJI-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C(CC)CCC

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes